BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
TWEAK-Fn14-IN-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TWEAK-Fn14-IN-1

Cat. No.: B1673731

This document provides crucial safety and logistical information for the proper handling and
disposal of TWEAK-Fn14-IN-1, a specific inhibitor of the TWEAK-Fn14 signaling pathway. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure a safe laboratory environment.

Chemical and Safety Data

While a comprehensive Safety Data Sheet (SDS) for TWEAK-Fn14-IN-1 is not readily
available, the following information has been compiled from vendor and safety databases. This
data should be used to inform handling and disposal procedures in consultation with your
institution's Environmental Health and Safety (EHS) department.
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Property Value Source
) TWEAK-Fn14-IN-1 (also MedChemEXxpress,
Chemical Name '
known as L524-0366) Calbiochem
MedChemEXxpress,
CAS Number 951612-19-4 )
Calbiochem
MedChemExpress,
Molecular Formula C13H13CIN4OS )
Calbiochem
] MedChemEXxpress,
Molecular Weight 308.79 g/mol )
Calbiochem
Appearance White powder Calbiochem
- ) MedChemEXxpress,
Solubility Soluble in DMSO (25 mg/mL) )
Calbiochem
Storage Class 11 - Combustible Solids Calbiochem

Water Hazard Class (WGK)

3 - Severely hazardous to

water

Calbiochem, Verwaltungsportal

Hessen[1]

Proper Disposal Protocol

Disposal of TWEAK-Fn14-IN-1 must be carried out in accordance with local, state, and federal

regulations. The following is a general procedural guide. Always consult with your institution's

EHS office for specific protocols.

Step 1: Personal Protective Equipment (PPE) Before handling the compound, ensure you are

wearing appropriate PPE.[2] This includes:

Flame-resistant lab coat[2]

Nitrile gloves (double-gloving is recommended)[2]

Full-length pants and closed-toe shoes|[2]

ANSI-approved safety glasses or chemical splash goggles[2]
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Step 2: Waste Segregation and Collection

e Solid Waste: Collect any unused or expired TWEAK-Fn14-IN-1 powder in its original
container or a clearly labeled, sealed container. This is to be disposed of as hazardous
chemical waste.[3]

o Contaminated Materials: Any materials contaminated with TWEAK-Fn14-IN-1, such as
pipette tips, tubes, and gloves, should be collected in a dedicated, sealed hazardous waste
bag or container.

e Liquid Waste: Solutions of TWEAK-Fn14-IN-1 (e.g., dissolved in DMSO) should be collected
in a designated, sealed, and properly labeled hazardous liquid waste container. Do not mix
with other waste streams unless approved by your EHS office.

Step 3: Labeling and Storage of Waste

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "TWEAK-
Fn14-IN-1," the solvent (if applicable, e.g., DMSO), and the approximate concentration and
volume.

o Store the waste containers in a designated, secure area away from incompatible materials,
particularly oxidizing agents and strong acids.[4] The storage area should be cool and dry.[3]

Step 4: Scheduling Waste Pickup

o Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not
attempt to dispose of this chemical down the drain or in regular trash.

Spill and Emergency Procedures

o Spill: In case of a spill, alert personnel in the immediate area and restrict access.[3] Eliminate
all sources of ignition.[3] For a small spill of the powder, carefully sweep it up with non-
sparking tools and place it in a sealed container for disposal as hazardous waste.[3] For a
liquid spill, absorb with an inert material and place in a sealed container. Increase ventilation
to the outside if possible.[3]
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o Fire: TWEAK-Fn14-IN-1 is a combustible solid. In case of a fire, use a dry chemical, foam, or
carbon dioxide extinguisher. Do not use water on fires involving metallic flammable solids, as
this could generate flammable hydrogen gas.[3]
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Caption: A workflow for the proper disposal of TWEAK-Fn14-IN-1.
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Understanding the TWEAK-Fn14 Signhaling Pathway

To provide value beyond the product itself, this section details the biological context in which
TWEAK-Fn14-IN-1 operates. The TWEAK-Fn14 axis is a key regulator of cellular activities
such as proliferation, migration, inflammation, and apoptosis.[5]

The ligand, TNF-like weak inducer of apoptosis (TWEAK), is a multifunctional cytokine.[5] Its
receptor, fibroblast growth factor-inducible 14 (Fn14), is a highly inducible cell-surface receptor.
[5] In healthy tissues, Fnl14 expression is typically low, but it is significantly upregulated in
response to tissue injury and in various disease states, including cancer and chronic
inflammation.[6]

Binding of the trimeric TWEAK ligand to Fnl14 induces receptor trimerization.[5] This
conformational change leads to the recruitment of TNF receptor-associated factors (TRAFs) to
the cytoplasmic tail of Fn14.[7] The recruitment of TRAFs initiates several downstream
signaling cascades, most notably the canonical and non-canonical nuclear factor-kB (NF-kB)
pathways.[5][7] Activation of these pathways leads to changes in gene expression that drive
various cellular responses.[7] TWEAK-Fn14-IN-1 acts by inhibiting the interaction between
TWEAK and Fn14, thereby blocking the initiation of these downstream signaling events.

TWEAK-Fn14 Signaling Pathway Diagram
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Caption: The TWEAK-Fn14 signaling pathway and the inhibitory action of TWEAK-Fn14-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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